Cas no 893740-85-7 (5-(aminomethyl)furan-2-carboxamide)

• Product Name: 5-(aminomethyl)furan-2-carboxamide
• CAS No: 893740-85-7
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5227988
• PubChem ID: 23070132
• Update Time: 2026-03-07

5-(aminomethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-(aminomethyl)-
• 5-(aminomethyl)furan-2-carboxamide

• Inchi： 1S/C6H8N2O2/c7-3-4-1-2-5(10-4)6(8)9/h1-2H,3,7H2,(H2,8,9)
• InChI Key： JTTFWLPDBVLKEB-UHFFFAOYSA-N
• SMILES： O1C(CN)=CC=C1C(N)=O

Computed Properties

• Exact Mass: 140.059
• Monoisotopic Mass: 140.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-(aminomethyl)furan-2-carboxamide

5-(Aminomethyl)furan-2-carboxamide: A Comprehensive Overview

The compound 5-(aminomethyl)furan-2-carboxamide (CAS No. 893740-85-7) is a fascinating molecule with significant potential in various fields of research and application. This compound, characterized by its unique chemical structure, has garnered attention due to its versatile properties and promising applications in drug discovery, material science, and biotechnology. In this article, we delve into the structural features, synthesis methods, and the latest research findings associated with 5-(aminomethyl)furan-2-carboxamide, highlighting its significance in contemporary scientific exploration.

The chemical structure of 5-(aminomethyl)furan-2-carboxamide consists of a furan ring substituted with an aminomethyl group at the 5-position and a carboxamide group at the 2-position. This arrangement imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The furan ring, a five-membered aromatic heterocycle, is known for its stability and reactivity under specific conditions. The presence of the aminomethyl group introduces additional functionality, enabling further modifications and applications in medicinal chemistry.

Recent studies have explored the synthesis of 5-(aminomethyl)furan-2-carboxamide through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. Researchers have also investigated the physical and chemical properties of this compound, such as its melting point, solubility, and reactivity under different conditions. These studies provide valuable insights into its behavior in various environments and its potential for use in diverse industries.

One of the most promising areas of research involving 5-(aminomethyl)furan-2-carboxamide is its application in drug discovery. The compound has been identified as a potential lead molecule in the development of novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its structural flexibility allows for further functionalization, enabling researchers to explore its efficacy in treating other conditions such as neurodegenerative diseases and cancer.

In the field of material science, 5-(aminomethyl)furan-2-carboxamide has shown promise as a building block for advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have demonstrated improved performance metrics when incorporating this compound into MOF architectures, underscoring its importance in materials innovation.

Another area where 5-(aminomethyl)furan-2-carboxamide has made significant contributions is in biotechnology. Researchers have explored its role as a bioactive molecule in microbial systems, investigating its effects on bacterial growth and metabolic pathways. Preliminary findings suggest that it may possess antimicrobial properties, making it a potential candidate for developing new antibiotics or biopreservatives. Furthermore, its compatibility with biological systems makes it an appealing choice for use in biocatalysis and enzyme engineering.

The environmental impact of 5-(aminomethyl)furan-2-carboxamide has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity levels under controlled conditions. These investigations are crucial for ensuring that the compound can be safely utilized without posing risks to ecosystems or human health. Preliminary results indicate that it exhibits low toxicity levels and is readily biodegradable under aerobic conditions, which aligns with current sustainability goals.

In conclusion, 5-(aminomethyl)furan-2-carboxamide (CAS No. 893740-85-7) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure enables diverse applications ranging from drug discovery to material science and biotechnology. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play a pivotal role in advancing scientific innovation and addressing pressing global challenges.